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Compound of Interest

Compound Name: BMS961

Cat. No.: B15545142

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-986961 is a potent and selective agonist of the Retinoic Acid Receptor gamma (RARYy), a
nuclear receptor that plays a crucial role in cell differentiation, proliferation, and apoptosis.[1][2]
As a selective agonist, BMS-986961 is a valuable tool for investigating the specific functions of
RARYy in various physiological and pathological processes. Accurate and consistent preparation
of stock solutions is paramount for obtaining reliable and reproducible experimental results.
Dimethyl sulfoxide (DMSO) is the recommended solvent for dissolving BMS-986961 due to its
excellent solubilizing capacity for many organic small molecules.

This document provides a detailed protocol for the preparation, storage, and handling of BMS-
986961 stock solutions in DMSO. Adherence to these guidelines will help ensure the stability
and integrity of the compound, leading to more accurate and reliable experimental outcomes.

Data Presentation

A summary of the key quantitative data for BMS-986961 is presented in the table below for
easy reference.
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Parameter Value Source
Molecular Weight 399.46 g/mol [1]
Solubility in DMSO Soluble to 100 mM [1]
Recommended Stock )

) 10 mM - 50 mM General Practice
Concentration
Storage of Solid Compound Store at +4°C [1]

-20°C for short-term (up to 1
Storage of DMSO Stock

] month) or -80°C for long-term
Solution

(up to 6 months)

Signaling Pathway of BMS-986961

BMS-986961 functions as a selective agonist for the Retinoic Acid Receptor gamma (RARY).
Upon binding, it induces a conformational change in the receptor, leading to the recruitment of
coactivator proteins and the initiation of transcription of target genes. The simplified signaling
pathway is illustrated below.

RARYy Signaling Pathway
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Caption: Simplified signaling pathway of BMS-986961 action through RARY.

Experimental Protocols

Materials
e BMS-986961 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the workflow for preparing a BMS-986961 stock solution.
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Workflow for BMS-986961 Stock Solution Preparation
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Add DMSO to Powder

Vortex to Dissolve

Aliquot into
Single-Use Vials

Store at -20°C or -80°C
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Caption: Step-by-step workflow for preparing BMS-986961 stock solution.
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Detailed Protocol for Preparing a 10 mM Stock Solution

o Preparation: Before opening, centrifuge the vial of BMS-986961 powder to ensure all the
powder is at the bottom of the vial.

o Weighing: Carefully weigh out the desired amount of BMS-986961 powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, you would weigh out 0.39946 mg of BMS-986961.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 399.46 g/mol = 0.39946 mg

» Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the BMS-
986961 powder. For the example above, add 100 pL of DMSO.

e Mixing: Vortex the solution until the BMS-986961 is completely dissolved. Gentle warming in
a water bath (not exceeding 37°C) can be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials.

o Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to six months). Ensure the vials are tightly sealed to prevent the
absorption of water by the DMSO.

Preparation of Working Solutions

To prepare a working solution for your experiment, thaw a single aliquot of the DMSO stock
solution at room temperature. Dilute the stock solution to the desired final concentration in your
cell culture medium or assay buffer. It is crucial to ensure that the final concentration of DMSO
in the working solution is low enough to not affect the experimental system (typically less than
0.1% to 0.5%). Always include a vehicle control (medium or buffer with the same final
concentration of DMSO) in your experiments.
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Troubleshooting

« Precipitation upon dilution in aqueous buffer: If the compound precipitates when diluted into
your aqueous experimental medium, try further diluting the DMSO stock solution in DMSO
before adding it to the aqueous medium.

o Compound does not fully dissolve in DMSO: If you have difficulty dissolving the compound,
you can try gentle warming (up to 37°C) or brief sonication. Ensure you are not exceeding
the solubility limit of 2700 mM.

By following these application notes and protocols, researchers can confidently prepare and
use BMS-986961 stock solutions, contributing to the generation of high-quality and
reproducible data in their studies of RARy signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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